Cas no 216504-59-5 (Pyridine, 4-[3-(4-bromophenyl)-5-methyl-1H-pyrazol-4-yl]-)

• Product Name: Pyridine, 4-[3-(4-bromophenyl)-5-methyl-1H-pyrazol-4-yl]-
• CAS No: 216504-59-5
• MF: C₁₅H₁₂BrN₃
• MW: 314.179882049561
• CID: 1408819
• Update Time: 2024-08-16

Pyridine, 4-[3-(4-bromophenyl)-5-methyl-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[3-(4-bromophenyl)-5-methyl-1H-pyrazol-4-yl]-

• Inchi： 1S/C15H12BrN3/c1-10-14(11-6-8-17-9-7-11)15(19-18-10)12-2-4-13(16)5-3-12/h2-9H,1H3,(H,18,19)
• InChI Key： DVCSPFSOWIJENX-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2=C(C)NN=C2C2=CC=C(Br)C=C2)=C1

Computed Properties

• Exact Mass: 313.02156

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 429.0±45.0 °C(Predicted)
• PSA: 41.57
• pka: 10.90±0.50(Predicted)